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A comprehensive guide for researchers and scientists on the hydrogen storage properties of
CeNis and LaNis, presenting a comparative study of their performance based on experimental
data. This guide delves into their structural differences, hydrogen absorption/desorption
characteristics, thermodynamic properties, and cycling stability.

The quest for safe and efficient hydrogen storage solutions is a critical bottleneck in the
advancement of a hydrogen-based economy. Among the various materials being investigated,
ABs-type intermetallic compounds, particularly LaNis, have been a benchmark for reversible
hydrogen storage at near-ambient conditions. This guide provides a comparative analysis of
LaNis and its isostructural counterpart, CeNis, to offer researchers a clear perspective on their
potential for hydrogen storage applications. While LaNis readily absorbs hydrogen, pure CeNis
exhibits negligible hydrogen absorption under similar conditions. However, partial substitution
of nickel in CeNis with elements like aluminum (Al) or gallium (Ga) has been shown to
significantly enhance its hydrogen storage capacity, making it a material of interest for
comparative studies.

Crystal Structure and Hydrogen Absorption

Both LaNis and CeNis crystallize in the hexagonal CaCus-type structure (space group
P6/mmm). This structure consists of alternating layers of La/Ce atoms and Ni atoms, creating
interstitial sites that can accommodate hydrogen atoms. The absorption of hydrogen leads to
the formation of a metal hydride phase, accompanied by a significant expansion of the unit cell
volume.
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LaNis is well-known for its ability to readily absorb and desorb large amounts of hydrogen,
forming the hydride LaNisHe.[1] In contrast, pure CeNis does not show significant hydrogen
absorption. This difference is attributed to the smaller unit cell volume and different electronic
properties of CeNis compared to LaNis. However, substituting a portion of the nickel atoms in
CeNis with aluminum or gallium creates larger interstitial sites and modifies the electronic
structure, enabling hydrogen absorption. For instance, CeNisAl can form CeNisAlHa4.3, and
CeNia.2sGao.7s can absorb up to a hydrogen-to-metal ratio (H/M) of 0.64.

Performance Comparison: CeNis vs. LaNis

The following tables summarize the key hydrogen storage properties of LaNis and modified
CeNis based on available experimental data. It is important to note that the properties of
substituted CeNis alloys can vary significantly with the type and concentration of the substituent

element.

Table 1: Hydrogen Storage Capacity and Thermodynamic Properties

Property LaNis CeNisAl CeNias.25Gao.75
Max. Hydrogen ~1.1 (calculated from
_ ~1.4 - 1.5[1] 0.16 -0.78
Capacity (wt.%) H/M)
Hydride Formula LaNisHe CeNisAlHa.3
Enthalpy of Hydride Data not readily Data not readily
] -30 to -32 kd/mol H2 ] )
Formation (AH) available available
Entropy of Hydride -108 to -112 J/K/mol Data not readily Data not readily
Formation (AS) H2 available available

Plateau Pressure (at
298 K)

~1.5-2.0 atm Varies with Al content Varies with Ga content

Table 2: Kinetic and Cycling Performance
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Property LaNis Modified CeNis (General)

. ) L Generally fast, dependent on
Absorption/Desorption Kinetics ~ Fast at room temperature

substituent
Activation Requires a few cycles Requires activation
) - Gradual capacity degradation Data on long-term cycling is
Cycling Stability o
over cycles limited

~80-90% after 1000 cycles

. . . . Dependent on composition
Capacity Retention (can be improved with

o and cycling conditions
substitutions)

Experimental Protocols

To ensure reproducibility and standardization of results, detailed experimental protocols are
crucial. Below are methodologies for key experiments in the evaluation of hydrogen storage
materials.

Pressure-Composition-Temperature (PCT) Analysis
using Sieverts' Method

The Sieverts' method is a volumetric technique used to measure the amount of gas absorbed
by a solid material at a given pressure and temperature.

Apparatus: A Sieverts' apparatus typically consists of a calibrated gas reservoir of known
volume, a sample holder, pressure transducers, temperature controllers, and a vacuum system.

Procedure:
o Sample Preparation: A precisely weighed sample of the alloy is placed in the sample holder.

o Activation: The sample is activated by heating under vacuum to remove any surface
contaminants and absorbed gases. This is often followed by several hydrogen
absorption/desorption cycles.

e |sotherm Measurement:
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o The sample holder is brought to the desired constant temperature.

o A known amount of hydrogen gas is introduced from the calibrated reservoir into the
sample holder.

o The system is allowed to reach equilibrium, and the final pressure is recorded.

o The amount of hydrogen absorbed by the sample is calculated based on the pressure
drop in the system.

o This process is repeated by introducing successive aliquots of hydrogen to construct the
absorption isotherm.

o For the desorption isotherm, the fully hydrided sample is exposed to progressively lower
pressures, and the amount of desorbed hydrogen is measured.

o Data Analysis: The collected data of absorbed/desorbed hydrogen quantity versus
equilibrium pressure at a constant temperature are plotted to generate the PCT isotherm.

Hydrogen Absorption/Desorption Kinetics

Kinetic measurements determine the rate at which a material absorbs or desorbs hydrogen.
Procedure:
o Sample Activation: The sample is activated as described in the PCT protocol.

o Absorption Kinetics:

[e]

The sample is fully degassed under vacuum at an elevated temperature.

[e]

The sample is cooled to the desired absorption temperature.

o

A specific pressure of hydrogen is rapidly introduced into the sample holder.

[¢]

The amount of hydrogen absorbed is recorded as a function of time until saturation is
reached.

o Desorption Kinetics:
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o The sample is fully hydrided.

o The hydrogen pressure in the system is rapidly reduced to a value below the desorption
plateau pressure.

o The amount of hydrogen desorbed is recorded as a function of time.

Cycling Stability Test
This test evaluates the material's ability to maintain its hydrogen storage capacity over multiple
absorption and desorption cycles.

Procedure:

« Initial Characterization: The initial full hydrogen storage capacity of the activated sample is
measured.

e Cycling: The sample is subjected to repeated cycles of hydrogen absorption and desorption
under controlled conditions (pressure, temperature, and time).

o Periodic Capacity Measurement: At regular intervals (e.g., every 10, 50, or 100 cycles), the
full hydrogen storage capacity is measured under the same conditions as the initial
characterization.

» Data Analysis: The hydrogen storage capacity is plotted as a function of the cycle number to
determine the capacity degradation rate.

Visualizing the Comparison and Experimental
Workflow

To better illustrate the relationships and processes discussed, the following diagrams are
provided in the DOT language for Graphviz.
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Caption: Comparative overview of hydrogen storage properties of CeNis and LaNis.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15435425?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation
(Weighing & Loading)

'

Activation
(Heating under Vacuum & Cycling)

(Sizsgréple/:gtsrlid) Kinetic Measurements Cycling Stability Test

v

Data Analysis & Characterization

Click to download full resolution via product page

Caption: Experimental workflow for hydrogen storage material characterization.

Conclusion

LaNis remains a benchmark material for reversible hydrogen storage due to its high capacity,
favorable thermodynamics, and fast kinetics at near-ambient conditions. While pure CeNis is
not a suitable hydrogen storage material, partial substitution of Ni with elements like Al or Ga
can induce hydrogen absorption capabilities. However, based on the currently available data,

the hydrogen storage capacity of these modified CeNis alloys is generally lower than that of
LaNis.
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Further research is required to fully explore the potential of substituted CeNis alloys. A
systematic investigation into the effects of different substituent elements and their
concentrations on the thermodynamic and kinetic properties, as well as long-term cycling
stability, is necessary. The detailed experimental protocols provided in this guide offer a
framework for conducting such studies, ensuring the generation of reliable and comparable
data that will be invaluable to the hydrogen storage research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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